Cas no 15547-89-4 (2-(3-Methoxyphenyl)cyclohexanone)

• Product Name: 2-(3-Methoxyphenyl)cyclohexanone
• CAS No: 15547-89-4
• Molecular Formula: C₁₃H₁₆O₂
• Molecular Weight: 204.26494
• MDL: MFCD00001630
• CID: 87573
• PubChem ID: 24863096

2-(3-Methoxyphenyl)cyclohexanone Properties

Names and Identifiers

• 2-(3-Methoxyphenyl)cyclohexanone
• 2-(3-methoxyphenyl)cyclohexan-1-one
• (+/-)-2-(3-methoxyphenyl)cyclohexanone
• 2-(3-methoxyphenyl)-cyclohexanon
• 2-(3-methoxyphenyl)-cyclohexanone
• 2-(3-methoxy-phenyl)-cyclohexanone
• 2-(m-methoxyphenyl)cyclohexanone
• 371270_ALDRICH
• AC1L3AE8
• AC1Q6KSR
• ACMC-20aoq7
• Cyclohexanone, 2-(3-methoxyphenyl)-
• SureCN182434
• 15547-89-4
• DTXSID60874441
• EINECS 239-602-5
• A809646
• 2-(3-Methoxyphenyl) cyclohexanone
• EN300-1153077
• NS00052608
• 2-(3-Methoxyphenyl)cyclohexanone, technical grade, 90%
• CS-0303083
• MFCD00001630
• AKOS009158971
• J-009199
• FT-0637243
• SCHEMBL182434
• CYCLOHEXANONE,2-(M-METHOXYPHENYL)
• 2-(3-methoxyphenyl)-cyclohexan-1-one
• DB-019418
• A1-92399

• MDL： MFCD00001630
• InChIKey： KACQSVYTBQDRGP-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H16O2/c1-15-11-6-4-5-10(9-11)12-7-2-3-8-13(12)14/h4-6,9,12H,2-3,7-8H2,1H3
• SMILES： COC1=CC=CC(=C1)C2CCCCC2=O

Computed Properties

• Exact Mass: 204.11500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 204.11503
• Heavy Atom Count: 15
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.92190
• PSA: 26.30000
• Refractive Index: n20/D 1.546(lit.)
• Boiling Point: 140-142°C 0,2mm
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.1 g/mL at 25 °C(lit.)

2-(3-Methoxyphenyl)cyclohexanone Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport

2-(3-Methoxyphenyl)cyclohexanone Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%